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Compound of Interest

Compound Name: 1,2-Dibromo-3,3-dimethylbutane

Cat. No.: B1595081 Get Quote

Comprehensive Safety Protocol: Handling 1,2-
Dibromo-3,3-dimethylbutane
This document provides essential safety and logistical information for the handling and disposal

of 1,2-Dibromo-3,3-dimethylbutane (CAS No: 640-21-1). The following procedural guidance

is designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Hazard Identification and Physicochemical Properties
1,2-Dibromo-3,3-dimethylbutane is a chemical that poses multiple health risks.[1][2] It is

harmful if swallowed, inhaled, or comes into contact with skin.[1][2] It is also known to cause

serious skin and eye irritation and may lead to respiratory irritation.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed[1][2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1][2]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[1] |

Table 2: Physicochemical Properties

Property Value

Molecular Formula C₆H₁₂Br₂[1][2]

Molecular Weight 243.97 g/mol [1][2]

Boiling Point 73°C @ 3 mm Hg[1][3]

Density 1.61 g/mL at 25°C[3]

Melting Point No data available[1]

| Flash Point | No data available |

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling this substance.

The minimum required PPE should always be worn in the laboratory, with additional task-

specific equipment as outlined below.[4]
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Table 3: Required Personal Protective Equipment

Area Required PPE
Specifications and
Remarks

Eye/Face
Safety Goggles / Face
Shield

Must be worn at all times.
Use tightly fitting safety
goggles conforming to EN
166 (EU) or NIOSH (US)
standards.[5][6] A face
shield should be used
when there is a significant
splash hazard.

Skin/Body Chemical-Resistant Gloves

Handle with chemical-

impermeable gloves that have

been inspected prior to use.[5]

Laboratory Coat
A fully buttoned lab coat is

required.[4]

Protective Clothing

Wear fire/flame resistant and

impervious clothing, especially

when handling larger

quantities.[5][6]

Respiratory Ventilated Area / Fume Hood

Always handle this chemical in

a well-ventilated area,

preferably within a chemical

fume hood, to avoid breathing

vapors or mists.[1][5]

| | Respirator | If exposure limits are exceeded or irritation is experienced, use a full-face

respirator with an appropriate cartridge or a self-contained breathing apparatus (SCBA).[5][6][7]

|
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Follow this step-by-step protocol to ensure the safe handling of 1,2-Dibromo-3,3-
dimethylbutane from preparation to disposal.

Step 1: Preparation and Engineering Controls

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[8]

Prepare your workspace exclusively within a certified chemical fume hood to ensure

adequate ventilation.[5]

Assemble all necessary equipment and reagents before introducing the chemical to the

workspace.

Designate a specific area for the procedure to minimize the risk of contamination.

Step 2: Donning PPE

Put on a lab coat, ensuring it is fully buttoned.

Don safety goggles and any additional face protection (e.g., face shield).

Put on the appropriate chemical-resistant gloves. Ensure gloves are inspected for any signs

of degradation or puncture before use.[5]

Step 3: Chemical Handling

Carefully open the container, avoiding splashes or the release of vapor.

Dispense the required amount of the chemical using appropriate tools (e.g., pipette, spatula).

Keep the container tightly closed when not in use.[1][7]

Avoid contact with skin and eyes and do not breathe in vapors.[1][5]

Do not eat, drink, or smoke during the handling process.[1]

Step 4: Decontamination and Doffing PPE
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After handling, decontaminate all equipment and the work surface.

Wash hands thoroughly with soap and water after the procedure.[1]

Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by face

shield/goggles, and then the lab coat.

Dispose of contaminated, single-use PPE as hazardous waste.
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Phase 1: Preparation

Phase 2: Protection

Phase 3: Execution

Phase 4: Completion

1. Verify Safety Equipment
(Eyewash, Shower)

2. Work in Fume Hood

3. Assemble Materials

4. Don Required PPE
(Coat, Goggles, Gloves)

5. Handle Chemical

6. Keep Container Closed

7. Decontaminate & Clean

8. Doff PPE Correctly

9. Wash Hands

10. Dispose of Waste

Click to download full resolution via product page

Diagram 1: Step-by-step workflow for safely handling 1,2-Dibromo-3,3-dimethylbutane.
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First Aid Measures
Immediate action is critical in the event of an exposure.

Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, administer

oxygen. If the victim is not breathing, provide artificial respiration, but avoid mouth-to-mouth

resuscitation.[1][5] Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

with plenty of soap and water.[1] If skin irritation occurs, get medical help.[1]

Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15 minutes,

holding the eyelids open.[1][5] Remove contact lenses if present and easy to do so.[1]

Continue rinsing and consult a doctor immediately.[1][5]

Ingestion: Rinse the mouth with water.[1][5] Do NOT induce vomiting.[7] Never give anything

by mouth to an unconscious person.[5] Call a doctor or Poison Control Center immediately.

[5]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Administer Oxygen if Needed

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water (15+ min)
Remove Contact Lenses

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Diagram 2: Decision-making workflow for first aid response to exposure.
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Storage and Disposal Plan
Proper storage and disposal are crucial to maintaining a safe laboratory environment.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5]

The storage location should be secure and locked up.[1][7]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]

Disposal Plan:

All waste, including unused product and contaminated materials, must be treated as

hazardous waste.[9]

Collect waste in suitable, closed, and clearly labeled containers.[5]

Do not allow the chemical to enter drains or the environment.[5]

Dispose of contents and containers at an approved waste disposal plant, adhering to all

local, state, and federal regulations.[1][7]

Contaminated packaging should be triple-rinsed (if appropriate) or punctured to prevent

reuse before being disposed of as hazardous waste.[5]
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Waste Sources

Collection & Labeling

Unused Chemical

1. Collect in a suitable,
closed, and compatible container.

Contaminated Labware
(beakers, pipettes)

Contaminated PPE
(gloves, coats)

2. Label clearly as
'Hazardous Waste' with contents.

3. Dispose via Certified
Waste Management Vendor

Click to download full resolution via product page

Diagram 3: Procedural workflow for the disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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